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Compound of Interest

Benzyl-(3,4-dimethoxy-benzyl)-
Compound Name:
amine

Cat. No.: B088634

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic properties and a
detailed synthetic protocol for Benzyl-(3,4-dimethoxy-benzyl)-amine (CAS 13174-24-8). The
information herein is intended to support research and development activities where this
compound is of interest.

Compound Identity

e IUPAC Name: N-[(3,4-dimethoxyphenyl)methyl]-1-phenylmethanamine[1]

e Synonyms: Benzyl-(3,4-dimethoxy-benzyl)-amine, N-(3,4-
Dimethoxybenzyl)benzylamine[2][3]

o CAS Number: 13174-24-8[2][3]
e Molecular Formula: C16H1oNO2[1][2][3]
e Molecular Weight: 257.33 g/mol [1][3]

Predicted Spectroscopic Data

While experimental spectra for this specific molecule are not readily available in public
databases, the following tables summarize the predicted spectroscopic data based on the

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b088634?utm_src=pdf-interest
https://www.benchchem.com/product/b088634?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyl-_3_4-dimethoxy-benzyl_-amine
https://www.benchchem.com/product/b088634?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/benzyl-3-4-dimethoxy-benzyl-am-dic246779.html
https://www.scbt.com/p/benzyl-3-4-dimethoxybenzyl-amine-13174-24-8
https://wap.guidechem.com/encyclopedia/benzyl-3-4-dimethoxy-benzyl-am-dic246779.html
https://www.scbt.com/p/benzyl-3-4-dimethoxybenzyl-amine-13174-24-8
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyl-_3_4-dimethoxy-benzyl_-amine
https://wap.guidechem.com/encyclopedia/benzyl-3-4-dimethoxy-benzyl-am-dic246779.html
https://www.scbt.com/p/benzyl-3-4-dimethoxybenzyl-amine-13174-24-8
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyl-_3_4-dimethoxy-benzyl_-amine
https://www.scbt.com/p/benzyl-3-4-dimethoxybenzyl-amine-13174-24-8
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088634?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

analysis of its constituent functional groups and data from analogous compounds.

Table 1: Predicted *H NMR Spectroscopic Data (CDClIs, 400 MHz)

Chemical Shift ()

Multiplicity Integration Assignment
pPpm
Aromatic protons
~7.35-7.25 m 5H
(benzyl group)
Aromatic proton
~6.85 d,J=8.0Hz 1H (dimethoxybenzyl
group)
Aromatic proton
~6.80 d,J=20Hz 1H (dimethoxybenzyl
group)
Aromatic proton
~6.75 dd, J=8.0,2.0 Hz 1H (dimethoxybenzyl
group)
Methoxy (-OCHs)
~3.88 S 3H
protons
Methoxy (-OCH
~ 3.86 s 3H Y 2
protons
Methylene (-CH2-
~3.75 s 2H Y ( _2 )
protons (benzylic)
Methylene (-CHz-)
~3.70 S 2H protons
(dimethoxybenzylic)
~1.80 brs 1H Amine (-NH-) proton

Table 2: Predicted 3C NMR Spectroscopic Data (CDClIsz, 100 MHz)
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Chemical Shift (8) ppm Assignment

~149.0 Aromatic C-O

~148.0 Aromatic C-O

~140.0 Aromatic C (quaternary, benzyl)
~132.5 Aromatic C (quaternary, dimethoxybenzyl)
~128.5 Aromatic CH (benzyl)

~128.2 Aromatic CH (benzyl)

~127.0 Aromatic CH (benzyl)

~120.0 Aromatic CH (dimethoxybenzyl)
~111.8 Aromatic CH (dimethoxybenzyl)
~111.0 Aromatic CH (dimethoxybenzyl)
~b5.9 Methoxy (-OCH3)

~55.8 Methoxy (-OCHs)

~53.5 Methylene (-CHz-)

~51.0 Methylene (-CHz-)

Table 3: Predicted Infrared (IR) Spectroscopy Data
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Frequency (cm™?) Intensity Assighment
~ 3350 - 3310 Weak-Medium N-H stretch (secondary amine)
~ 3100 - 3000 Medium Aromatic C-H stretch
~ 2950 - 2800 Medium Aliphatic C-H stretch
~ 1600, 1515, 1450 Medium-Strong Aromatic C=C bending
~ 1260 - 1230 Strong Aryl-O stretch (asymmetric)
~ 1150 - 1020 Strong Aryl-O stretch (symmetric) &
C-N stretch
Table 4: Predicted Mass Spectrometry (MS) Data
m/z Interpretation
257 [M]* (Molecular ion)
256 [M-H]*
166 [M - C7H7]* (Loss of benzyl radical)
151 [CaH1102]* (3,4-dimethoxybenzyl cation)

o1 [C7H7]* (Benzyl cation/Tropylium ion - likely
base peak)

Experimental Protocols

The synthesis of Benzyl-(3,4-dimethoxy-benzyl)-amine can be achieved via reductive
amination of 3,4-dimethoxybenzaldehyde with benzylamine.

3.1. Synthesis of Benzyl-(3,4-dimethoxy-benzyl)-amine[4][5]
e Materials:

o 3,4-Dimethoxybenzaldehyde
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o Benzylamine

o Sodium borohydride (NaBHa4) or Sodium triacetoxyborohydride (NaBH(OACc)3)
o Methanol or Dichloromethane (DCM)

o Acetic Acid (optional, if using NaBH(OAC)3)

o Sodium bicarbonate solution (saturated)

o Anhydrous magnesium sulfate (MgSQOa)

o Ethyl acetate

o Hexane

Procedure:

o To a solution of 3,4-dimethoxybenzaldehyde (1.0 eq.) in methanol or dichloromethane, add
benzylamine (1.0-1.2 eq.).

o If using sodium triacetoxyborohydride, add acetic acid (1.0 eq.) and stir the mixture at
room temperature for 1-2 hours to facilitate imine formation.

o If using sodium borohydride, cool the reaction mixture to 0 °C.

o Slowly add the reducing agent (sodium borohydride, 1.5 eq., or sodium
triacetoxyborohydride, 1.5 eq.) portion-wise to the reaction mixture.

o Allow the reaction to warm to room temperature and stir for 12-24 hours.
o Quench the reaction by the slow addition of saturated sodium bicarbonate solution.
o Extract the agueous layer with ethyl acetate (3 x 50 mL).

o Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and
filter.

o Concentrate the filtrate under reduced pressure to obtain the crude product.
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o Purify the crude product by column chromatography on silica gel using a hexane/ethyl
acetate gradient to yield the pure Benzyl-(3,4-dimethoxy-benzyl)-amine.

3.2. Spectroscopic Analysis
e Nuclear Magnetic Resonance (NMR) Spectroscopy:
o 1H and 3C NMR spectra can be recorded on a 400 MHz or 500 MHz spectrometer.

o The sample should be dissolved in deuterated chloroform (CDCIs) containing
tetramethylsilane (TMS) as an internal standard.

« Infrared (IR) Spectroscopy:
o The IR spectrum can be obtained using a Fourier Transform Infrared (FTIR) spectrometer.
o The sample can be analyzed as a thin film on a salt plate (NaCl or KBr) or as a KBr pellet.
e Mass Spectrometry (MS):

o Mass spectra can be acquired using an electron ionization (El) or electrospray ionization
(ESI) mass spectrometer.

Visualization of Experimental Workflow

The following diagram illustrates the synthetic and analytical workflow for Benzyl-(3,4-
dimethoxy-benzyl)-amine.
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Synthesis and Analysis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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